Cas no 1242881-24-8 (3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1242881-24-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4690699
• Update Time: 2025-07-18

3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde
• BB 0249080
• 5-(2,4,5-Trimethyl-phenyl)-1H-pyrazole-4-car baldehyde
• 1H-pyrazole-4-carboxaldehyde, 3-(2,4,5-trimethylphenyl)-

• Inchi： 1S/C13H14N2O/c1-8-4-10(3)12(5-9(8)2)13-11(7-16)6-14-15-13/h4-7H,1-3H3,(H,14,15)
• InChI Key： FGAXURHXKGKYMT-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1C1C=C(C)C(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 45.8

Additional information on 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde

Introduction to 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1242881-24-8)

3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyrazole core substituted with a 2,4,5-trimethylphenyl group and an aldehyde functional group at the 4-position, makes it a versatile intermediate in the synthesis of various bioactive molecules. The compound (CAS No. 1242881-24-8) has garnered attention due to its potential role in the development of novel therapeutic agents, particularly in addressing complex biological pathways.

The pyrazole scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. Pyrazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of alkyl and aryl groups into the pyrazole ring can modulate its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery. In particular, the presence of the aldehyde group in 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde provides a reactive site for further functionalization via condensation reactions, enabling the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde, making it more accessible for research applications. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have improved the yield and purity of this compound. These developments have facilitated its use in large-scale synthesis and structural diversification efforts aimed at identifying novel drug candidates.

One of the most compelling aspects of 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde is its potential as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The pyrazole moiety is known to interact with ATP-binding pockets in kinase domains, making it an ideal component for designing selective inhibitors. The 2,4,5-trimethylphenyl substituent enhances lipophilicity and binding affinity, which are critical factors for effective drug design. Researchers have leveraged this compound to develop novel inhibitors targeting various kinases involved in cancer progression.

Moreover, the aldehyde functionality at the 4-position of the pyrazole ring allows for further derivatization into Schiff bases or heterocyclic compounds. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For instance, studies have demonstrated that certain pyrazole-based Schiff bases exhibit inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase (COX), which are implicated in inflammatory diseases. The structural flexibility offered by 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde makes it a valuable building block for generating libraries of compounds with tailored biological activities.

The compound's relevance extends beyond oncology to other therapeutic areas such as neurology and infectious diseases. Pyrazole derivatives have been investigated for their potential to modulate neurotransmitter receptors and ion channels, offering insights into treatments for neurological disorders like epilepsy and Alzheimer's disease. Additionally, its structural features make it suitable for developing antimicrobial agents against resistant bacterial strains. The combination of lipophilicity provided by the 2,4,5-trimethylphenyl group and electrophilic reactivity at the aldehyde position enhances its interaction with biological targets.

In recent years, computational chemistry has played a pivotal role in optimizing the pharmacological properties of 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde derivatives. Molecular docking simulations have been used to predict binding affinities with target proteins and identify structural modifications that could enhance efficacy or selectivity. These computational approaches complement traditional high-throughput screening methods and have accelerated the discovery process in medicinal chemistry.

The synthesis of 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors such as 2-amino-5-methylbenzaldehyde and appropriate alkylating agents or Grignard reagents. Advances in catalytic systems have streamlined these synthetic routes while maintaining high yields and minimizing byproduct formation. This accessibility has allowed researchers to focus more on downstream applications rather than on labor-intensive synthetic processes.

Industrial-scale production of this compound requires careful optimization to ensure cost-effectiveness and scalability without compromising purity standards. Process chemists employ techniques such as column chromatography and crystallization to isolate high-purity material suitable for pharmaceutical applications. Continuous flow chemistry has also emerged as a promising alternative to traditional batch processing methods.

The growing interest in 3-(2,4,5-Trimethylphenyl)-1H-pyrazole-4-carbaldehyde underscores its importance as a versatile building block in drug discovery pipelines. As new therapeutic targets are identified and our understanding of disease mechanisms deepens，this compound will likely continue to play a critical role in developing next-generation therapeutics across multiple therapeutic areas.